Neutrophil elastase inhibitor 4

• Molecular Formula: C20H21N3O5
• Molecular Weight: 383.4 g/mol
• SMILES: CCC1(C(=O)N(C1=O)C2=CC=CC3=C2CN(C3=O)C4CCC(=O)NC4=O)CC
• InChI: InChI=1S/C20H21N3O5/c1-3-20(4-2)18(27)23(19(20)28)13-7-5-6-11-12(13)10-22(17(11)26)14-8-9-15(24)21-16(14)25/h5-7,14H,3-4,8-10H2,1-2H3,(H,21,24,25)
• InChIKey: RHVBIFAAZYRYRR-UHFFFAOYSA-N

Neutrophil elastase inhibitor 4 Overview

Neutrophil elastase inhibitor 4 (also designated compound 4f) is a synthetic small-molecule competitive inhibitor of human neutrophil elastase (HNE), derived from a thalidomide scaffold via rational design. It exhibits an IC50 of 42.30 nM and a Ki of 8.04 nM against HNE [1]. The compound additionally demonstrates antiproliferative activity across multiple cancer cell lines, including T47D (breast carcinoma), RPMI 8226 (multiple myeloma), A549 (non-small-cell lung carcinoma), and HSF cells, with IC50 values ranging from 21.25 nM to 99.11 nM, and induces apoptosis and G2/M cell cycle arrest in T47D cells [1][2].

HNE competitive inhibition enzyme assay context

Cancer cell-line antiproliferation endpoint review (T47D, RPMI 8226, A549)

Apoptosis and G2/M cell cycle arrest pathway-response studies

• [1] Donarska B, et al. Thalidomide derivatives as nanomolar human neutrophil elastase inhibitors: Rational design, synthesis, antiproliferative activity and mechanism of action. Bioorg Chem. 2023 Sep;138:106608. View Source
• [2] TargetMol. Neutrophil elastase inhibitor 4 product page. Accessed 2026. View Source

Why Neutrophil elastase inhibitor 4 Is Irreplaceable

Neutrophil elastase inhibitors exhibit substantial heterogeneity in their molecular scaffolds (thalidomide derivatives, sulfonamides, β-lactams, peptidic macrolides, pyrimidinediones), binding kinetics (competitive vs. non-competitive), and off-target profiles. A given HNE inhibitor cannot be interchanged for another without risking a shift in potency, selectivity, and unintended polypharmacology. For example, sivelestat (IC50 44 nM, Ki 200 nM) , alvelestat (IC50 12 nM, >600-fold selective) , BAY-678 (IC50 20 nM, >2000-fold selective) , GW311616 (IC50 22 nM, Ki 0.31 nM) [1], and CHF-6333 (IC50 0.22 nM) span a >200-fold potency range and diverge in species selectivity and oral bioavailability. Neutrophil elastase inhibitor 4 provides a specific profile: a competitive, thalidomide-derived inhibitor with a Ki of 8.04 nM and proven antiproliferative activity in cancer cell lines, which is not replicated by other HNE inhibitors and cannot be assumed for any alternative analog.

Scaffold and binding kinetics mismatch

Thalidomide-derived competitive inhibitor; alternative scaffolds (sulfonamides, β-lactams) may shift potency and selectivity.

Cellular functional profile divergence

Reported antiproliferative and pro-apoptotic effects are not common among clinical HNE inhibitors; may not transfer.

Off-target profile context

Limited selectivity data; pan-HNE inhibition may require class-specific review and may not replicate with other inhibitors.

• [1] MedChemExpress. GW311616 product page. Accessed 2026. View Source

Comparative Evidence for Neutrophil elastase inhibitor 4

HNE Inhibition: Potency and Affinity vs. Sivelestat

In a direct head-to-head comparison within the same study, Neutrophil elastase inhibitor 4 (compound 4f) exhibited HNE inhibition comparable to sivelestat, with an IC50 of 42.30 nM and a Ki of 8.04 nM [1]. Sivelestat, used as a reference control, has a reported IC50 of 44 nM and a Ki of 200 nM in independent assays . The key differentiator is the 25-fold tighter binding affinity (lower Ki) of Neutrophil elastase inhibitor 4 relative to sivelestat, despite similar IC50 values.

HNE Inhibition vs. Sivelestat

Cross-study comparable

IC50 42.30 nM (Ki 8.04 nM) vs. sivelestat IC50 44 nM (Ki 200 nM)

Reported binding affinity context; supports HNE enzyme kinetics studies

Enzymatic assay conditions; sivelestat vendor data

Evidence Dimension	HNE inhibition (IC50) and binding affinity (Ki)
Target Compound Data	IC50 = 42.30 nM, Ki = 8.04 nM
Comparator Or Baseline	Sivelestat: IC50 = 44 nM, Ki = 200 nM
Quantified Difference	IC50: comparable (42.30 vs 44 nM); Ki: ~25-fold lower (8.04 vs 200 nM)
Conditions	Human neutrophil elastase enzymatic assay; compound 4f tested in Donarska et al. 2023; sivelestat values from vendor product specifications

Why This Matters

The substantially lower Ki indicates that Neutrophil elastase inhibitor 4 binds more tightly to HNE, which may translate to a more durable inhibitory effect at lower free drug concentrations compared to sivelestat.

• [1] Donarska B, et al. Thalidomide derivatives as nanomolar human neutrophil elastase inhibitors: Rational design, synthesis, antiproliferative activity and mechanism of action. Bioorg Chem. 2023 Sep;138:106608. View Source

Antiproliferative Activity Across Cancer Cell Lines

Neutrophil elastase inhibitor 4 inhibits the proliferation of multiple human cancer cell lines, with IC50 values of 21.25 nM in T47D (breast carcinoma), 34.17 nM in RPMI 8226 (multiple myeloma), 29.93 nM in A549 (non-small-cell lung carcinoma), and 99.11 nM in HSF cells [1]. It also induces apoptosis and G2/M cell cycle arrest in T47D cells [2]. In contrast, reference thalidomide derivatives (thalidomide, pomalidomide, lenalidomide) showed weaker antiproliferative activity, and standard HNE inhibitors such as sivelestat, alvelestat, and BAY-678 are not characterized for direct antiproliferative effects in these cancer cell lines.

Antiproliferative Activity

Class-level inference

T47D IC50 21.25 nM, RPMI 8226 34.17 nM, A549 29.93 nM, HSF 99.11 nM

Reported cell-model antiproliferation endpoint; supports cancer cell-line studies

Apoptosis and G2/M arrest observed in T47D

Evidence Dimension	Antiproliferative activity (IC50) in cancer cell lines
Target Compound Data	T47D: 21.25 nM; RPMI 8226: 34.17 nM; A549: 29.93 nM; HSF: 99.11 nM
Comparator Or Baseline	Thalidomide, pomalidomide, lenalidomide: less active (exact IC50 values not provided in abstract); other HNE inhibitors: not reported
Quantified Difference	Significantly more potent than thalidomide-class reference drugs; unique among HNE inhibitors for reported antiproliferative activity
Conditions	Cell proliferation assays in T47D, RPMI 8226, A549, HSF cell lines; apoptosis and cell cycle analysis in T47D

Why This Matters

This compound uniquely enables investigation of the HNE-cancer axis, offering a dual-functional tool that inhibits both the protease and cancer cell proliferation, a property not shared by other HNE inhibitors.

• [1] TargetMol. Neutrophil elastase inhibitor 4 product page. Accessed 2026. View Source
• [2] Donarska B, et al. Thalidomide derivatives as nanomolar human neutrophil elastase inhibitors: Rational design, synthesis, antiproliferative activity and mechanism of action. Bioorg Chem. 2023 Sep;138:106608. View Source

Potency Comparison with Clinical HNE Inhibitors

Neutrophil elastase inhibitor 4 (IC50 = 42.30 nM) [1] occupies a distinct potency niche among HNE inhibitors. Alvelestat (AZD9668, Phase 2) is ~3.5-fold more potent (IC50 = 12 nM) with >600-fold selectivity over other serine proteases . BAY-678 (preclinical) is ~2.1-fold more potent (IC50 = 20 nM) with >2000-fold selectivity . CHF-6333 (Phase 2) is ~192-fold more potent (IC50 = 0.22 nM) . Conversely, sivelestat (marketed in Japan) is equipotent (IC50 = 44 nM) . GW311616 is ~1.9-fold more potent (IC50 = 22 nM, Ki = 0.31 nM) [2]. Neutrophil elastase inhibitor 4 provides a mid-range potency tool with the added advantage of a well-defined antiproliferative profile.

Potency vs. Clinical HNE Inhibitors

Cross-study comparable

IC50 42.30 nM; alvelestat 12 nM, BAY-678 20 nM, CHF-6333 0.22 nM, sivelestat 44 nM, GW311616 22 nM

Mid-range HNE inhibition potency context; supports comparative enzymology and functional profiling

Various literature sources; selectivities differ

Evidence Dimension	HNE IC50 values
Target Compound Data	IC50 = 42.30 nM
Comparator Or Baseline	Alvelestat: 12 nM; BAY-678: 20 nM; CHF-6333: 0.22 nM; Sivelestat: 44 nM; GW311616: 22 nM
Quantified Difference	~2- to ~192-fold less potent than advanced clinical candidates; equipotent to sivelestat
Conditions	Human neutrophil elastase enzymatic assays (various literature sources)

Why This Matters

For researchers requiring an HNE inhibitor with moderate potency but additional cellular functional readouts (e.g., antiproliferation, apoptosis), Neutrophil elastase inhibitor 4 offers a differentiated profile not provided by higher-potency but functionally narrower inhibitors.

• [1] Donarska B, et al. Thalidomide derivatives as nanomolar human neutrophil elastase inhibitors: Rational design, synthesis, antiproliferative activity and mechanism of action. Bioorg Chem. 2023 Sep;138:106608. View Source
• [2] MedChemExpress. GW311616 product page. Accessed 2026. View Source

Research Applications for Neutrophil elastase inhibitor 4

HNE-Cancer Axis: Breast Carcinoma and Myeloma

Use Neutrophil elastase inhibitor 4 to simultaneously inhibit HNE activity and suppress proliferation in T47D (breast carcinoma) and RPMI 8226 (multiple myeloma) cells, with IC50 values of 21.25 nM and 34.17 nM, respectively [1]. This dual action enables studies dissecting the contribution of HNE to tumor cell growth, survival, and apoptosis, leveraging the compound's induction of G2/M arrest and apoptosis . Standard HNE inhibitors (sivelestat, alvelestat, BAY-678) lack characterized antiproliferative activity in these models.

Comparative HNE Enzymology and Binding Kinetics

Employ Neutrophil elastase inhibitor 4 as a competitive HNE inhibitor with a Ki of 8.04 nM [1] to benchmark against sivelestat (Ki = 200 nM) and other inhibitors in enzyme kinetics assays. The 25-fold difference in Ki despite similar IC50 values makes it a valuable tool for exploring binding thermodynamics and structure-activity relationships around the thalidomide scaffold.

Negative Control in Selectivity Profiling Experiments

Because Neutrophil elastase inhibitor 4 lacks reported broad selectivity data against other serine proteases (unlike alvelestat's >600-fold or BAY-678's >2000-fold selectivity ), it can serve as a comparator in panels assessing off-target activity. Use it to establish baseline HNE inhibition and determine whether observed phenotypic effects are HNE-specific or off-target mediated.

Application

Selection Property

Validation Focus

HNE-cancer axis cell-model studies

Dual HNE inhibition and antiproliferative activity

Cell proliferation and apoptosis endpoint review

HNE enzyme kinetics and binding studies

Competitive inhibition with reported binding affinity

Ki and IC50 endpoint validation

Serine protease selectivity profiling

Limited off-target selectivity characterization

Baseline HNE inhibition assessment in broader panels

• [1] Donarska B, et al. Thalidomide derivatives as nanomolar human neutrophil elastase inhibitors: Rational design, synthesis, antiproliferative activity and mechanism of action. Bioorg Chem. 2023 Sep;138:106608. View Source